Cas no 869949-51-9 (2,3,4,5,6-Pentamethylbenzenesulfonohydrazide)

• Product Name: 2,3,4,5,6-Pentamethylbenzenesulfonohydrazide
• CAS No: 869949-51-9
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• MDL: MFCD03423370
• CID: 3030863
• PubChem ID: 19618219
• Update Time: 2025-09-27

2,3,4,5,6-Pentamethylbenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-五甲基苯磺酰肼
• 2,3,4,5,6-pentamethylbenzenesulfonohydrazide
• pentamethylbenzene-1-sulfonohydrazide
• BBL037625
• STK502514
• A915646
• ALBB-002783
• MFCD03423370
• H22333
• VS-14327
• CS-0322200
• pentamethylbenzenesulfonohydrazide
• AKOS000305673
• 869949-51-9
• 2,3,4,5,6-Pentamethylbenzenesulfonohydrazide

• MDL： MFCD03423370
• Inchi： 1S/C11H18N2O2S/c1-6-7(2)9(4)11(10(5)8(6)3)16(14,15)13-12/h13H,12H2,1-5H3
• InChI Key： AFWXWVWVTZYRDF-UHFFFAOYSA-N
• SMILES： S(C1C(C)=C(C)C(C)=C(C)C=1C)(NN)(=O)=O

Computed Properties

• Exact Mass: 242.10889899Da
• Monoisotopic Mass: 242.10889899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.6

2,3,4,5,6-Pentamethylbenzenesulfonohydrazide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,3,4,5,6-Pentamethylbenzenesulfonohydrazide

2,3,4,5,6-Pentamethylbenzenesulfonohydrazide: A Comprehensive Overview

The compound with CAS No. 869949-51-9, known as 2,3,4,5,6-Pentamethylbenzenesulfonohydrazide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a sulfonohydrazide functional group with a pentamethyl-substituted benzene ring. The sulfonohydrazide group is known for its versatile reactivity, making it a valuable component in various chemical transformations. The pentamethyl substitution pattern on the benzene ring imparts steric hindrance and electronic effects that can influence the compound's reactivity and stability.

Recent studies have highlighted the potential of 2,3,4,5,6-Pentamethylbenzenesulfonohydrazide in the development of advanced materials. For instance, researchers have explored its use as a precursor for the synthesis of novel polymers and hybrid materials. The steric bulk provided by the pentamethyl groups enhances the thermal stability of the resulting materials while maintaining their mechanical flexibility. This makes them suitable for applications in high-temperature environments or as components in lightweight structural materials.

In terms of synthesis, 2,3,4,5,6-Pentamethylbenzenesulfonohydrazide is typically prepared through a multi-step process involving sulfonation and subsequent hydrazination reactions. The choice of reagents and reaction conditions plays a critical role in achieving high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and environmental impact.

The chemical properties of 2,3,4,5,6-Pentamethylbenzenesulfonohydrazide are heavily influenced by its functional groups. The sulfonohydrazide group exhibits strong nucleophilic character due to the resonance stabilization between the sulfur atom and adjacent nitrogen atoms. This makes it an excellent candidate for nucleophilic substitution reactions. Additionally, the aromatic ring's electron-withdrawing effects further enhance the reactivity of the compound.

Applications of 2,3,4,5,Pentamethylbenzenesulfonohydrazide span across multiple industries. In pharmaceuticals development research has shown promise as an intermediate in drug design due to its ability to form bioactive compounds through selective substitution reactions. In agriculture it has been explored as a component in plant growth regulators owing to its ability to modulate plant hormone signaling pathways.

From an environmental perspective understanding the fate and transport of 2,Pentamethylbenzenesulfonohydrazide is crucial for assessing its potential impact on ecosystems. Studies indicate that under aerobic conditions this compound undergoes rapid biodegradation due to microbial activity making it less persistent in natural environments.

In conclusion CAS No 869949-51-9 or 2,Pentamethylbenzenesulfonohydrazide represents a versatile chemical entity with diverse applications across multiple sectors. Its unique structure combined with recent advancements in synthesis techniques positions it as a valuable tool for researchers and industry professionals alike.